N-ethyl-8-methyl-4-oxo-N-(phenylmethyl)-2-thieno[3,2-c][1]benzopyrancarboxamide

• Molecular Formula: C22H19NO3S
• Molecular Weight: 377.5 g/mol
• IUPAC Name: N-benzyl-N-ethyl-8-methyl-4-oxothieno[3,2-c]chromene-2-carboxamide
• InChI: InChI=1S/C22H19NO3S/c1-3-23(13-15-7-5-4-6-8-15)21(24)19-12-17-20(27-19)16-11-14(2)9-10-18(16)26-22(17)25/h4-12H,3,13H2,1-2H3
• InChI Key: JGQUYOVUWDUVLF-UHFFFAOYSA-N
• SMILES: CCN(CC1=CC=CC=C1)C(=O)C2=CC3=C(S2)C4=C(C=CC(=C4)C)OC3=O

Description

N-ethyl-8-methyl-4-oxo-N-(phenylmethyl)-2-thieno[3,2-c][1]benzopyrancarboxamide is a member of coumarins.

Scientific Research Applications

Disposition and Metabolism of SB-649868 in Humans

N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868) is an orexin 1 and 2 receptor antagonist being developed for insomnia treatment. The disposition of the compound was determined in a study where blood, urine, and feces were analyzed after a single oral dose of 30 mg was given to healthy male subjects. It was found that elimination of the drug-related material was almost complete over a 9-day period, primarily through feces (79%), while urinary excretion accounted for only 12% of total radioactivity. Notably, the mean apparent half-life (t1/2) of plasma radioactivity was significantly longer (39.3 h) compared to that of unchanged SB-649868 (4.8 h), suggesting the presence of more slowly cleared metabolites. The study detailed the metabolism process and the primary routes of metabolism, providing crucial insights into the disposition of SB-649868 in humans (Renzulli et al., 2011).

Hypoglycemic and Insulinopoietic Effect of Glipizide and Glibenclamide

The effects of glipizide and glibenclamide on blood glucose and Immuno Reactive Insulin (IRI) levels were studied in non-diabetic women. The study used a single blind crossover experimental design and found that after glipizide, the effect on blood glucose was prompter and IRI levels were higher. These results align with kinetic studies indicating rapid and practically complete absorption of glipizide from the gastrointestinal tract, rendering delayed hypoglycemic reactions very unlikely after administration (Ceretti et al., 1975).

Sigma Receptor Scintigraphy for Detecting Primary Breast Cancer

A study explored the potential of a new iodobenzamide, N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA), for visualizing primary breast tumors in humans in vivo. Tumor accumulation of benzamides is based on preferential binding to sigma receptors overexpressed on breast cancer cells. The study showed that P-(123)I-MBA accumulated in most breast tumors in vivo, indicating its potential as a tool for noninvasively assessing tumor proliferation (Caveliers et al., 2002).